Cas no 1041576-35-5 (3-Cyclopropyl-5-(pyrrolidin-2-yl)-1,2,4-oxadiazole)

3-Cyclopropyl-5-(pyrrolidin-2-yl)-1,2,4-oxadiazole is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a cyclopropyl group at the 3-position and a pyrrolidin-2-yl moiety at the 5-position. This structure combines the rigidity of the cyclopropyl ring with the conformational flexibility of the pyrrolidine group, making it a versatile scaffold in medicinal chemistry and drug discovery. The 1,2,4-oxadiazole ring contributes to metabolic stability and improved pharmacokinetic properties, while the pyrrolidine moiety enhances binding affinity to biological targets. The compound is particularly valuable in the development of bioactive molecules, including enzyme inhibitors and receptor modulators, due to its balanced lipophilicity and hydrogen-bonding capacity. Its synthetic accessibility further supports its utility in structure-activity relationship studies.

3-Cyclopropyl-5-(pyrrolidin-2-yl)-1,2,4-oxadiazole structure

1041576-35-5 structure

Product Name:3-Cyclopropyl-5-(pyrrolidin-2-yl)-1,2,4-oxadiazole

CAS No:1041576-35-5

MF:C₉H₁₃N₃O

MW:179.219021558762

MDL:MFCD11121848

CID:1086388

PubChem ID:43104811

Update Time:2025-07-02

3-Cyclopropyl-5-(pyrrolidin-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 3-Cyclopropyl-5-(pyrrolidin-2-yl)-1,2,4-oxadiazole
- 3-cyclopropyl-5-pyrrolidin-2-yl-1,2,4-oxadiazole
- SCHEMBL954090
- 1041576-35-5
- 3-Cyclopropyl-5-(2-pyrrolidinyl)-1,2,4-oxadiazole
- AKOS009229272
- CS-0271284
- EN300-878266
- MDL： MFCD11121848
- Inchi： 1S/C9H13N3O/c1-2-7(10-5-1)9-11-8(12-13-9)6-3-4-6/h6-7,10H,1-5H2
- InChI Key： XXKINXALESACRW-UHFFFAOYSA-N
- SMILES： O1C(C2CCCN2)=NC(C2CC2)=N1

Computed Properties

Exact Mass: 179.105862047g/mol
Monoisotopic Mass: 179.105862047g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 51Å²

3-Cyclopropyl-5-(pyrrolidin-2-yl)-1,2,4-oxadiazole Pricemore >>

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Enamine	EN300-878266-0.05g	3-cyclopropyl-5-(pyrrolidin-2-yl)-1,2,4-oxadiazole	1041576-35-5	95.0%	0.05g	$172.0	2025-02-21
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